N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3-methoxybenzamide

• Molecular Formula: C19H18N2O2S
• Molecular Weight: 338.4 g/mol
• IUPAC Name: N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2-ylidene)-3-methoxybenzamide
• InChI: InChI=1S/C19H18N2O2S/c1-13-17(14-8-5-4-6-9-14)21(2)19(24-13)20-18(22)15-10-7-11-16(12-15)23-3/h4-12H,1-3H3
• InChI Key: UNJLVTFCPLPECE-UHFFFAOYSA-N
• SMILES: CC1=C(N(C(=NC(=O)C2=CC(=CC=C2)OC)S1)C)C3=CC=CC=C3

Description

N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3-methoxybenzamide, also known as MTT-3OMe-AB, is a thiazole-based compound that has gained attention in scientific research due to its potential applications in various fields. This compound is synthesized through a multi-step process, and its mechanism of action has been studied to understand its biochemical and physiological effects. In

Mechanism of Action

N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3-methoxybenzamide exerts its biological activity through various mechanisms, including inhibition of protein aggregation, inhibition of cell proliferation, and induction of apoptosis. It has been shown to interact with various targets in cells, including tubulin, histone deacetylases, and heat shock proteins.
Biochemical and physiological effects:
N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3-methoxybenzamide has been shown to have various biochemical and physiological effects in cells. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to inhibit the aggregation of amyloid-beta peptides, which are believed to play a role in the development of Alzheimer's disease and other neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3-methoxybenzamide has several advantages for lab experiments, including its high potency, selectivity, and ability to target specific cells. However, it also has some limitations, such as its low solubility in aqueous solutions and potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3-methoxybenzamide. One potential direction is the development of new drugs based on its thiazole-based structure. Another direction is the study of its potential use in the treatment of neurodegenerative diseases. Further research is also needed to understand its mechanism of action and potential side effects in vivo.

Synthesis Methods

N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3-methoxybenzamide is synthesized through a multi-step process that involves the reaction of 3-methoxybenzoyl chloride with 3-amino-4,5-dimethylthiazole. The resulting compound is then reacted with phenylacetic acid in the presence of a coupling agent to yield N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3-methoxybenzamide. The purity of the compound is confirmed through various analytical techniques, such as nuclear magnetic resonance spectroscopy and high-performance liquid chromatography.

Scientific Research Applications

N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3-methoxybenzamide has been studied for its potential applications in various scientific fields, including cancer research, drug discovery, and neuroscience. In cancer research, N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3-methoxybenzamide has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer cells. It has also been studied for its potential use as a drug delivery system due to its ability to selectively target cancer cells.
In drug discovery, N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3-methoxybenzamide has been studied for its potential use as a lead compound in the development of new drugs. Its unique thiazole-based structure makes it a promising candidate for the development of drugs with improved efficacy and selectivity.
In neuroscience, N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3-methoxybenzamide has been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. It has been shown to inhibit the aggregation of amyloid-beta peptides, which are believed to play a role in the development of these diseases.